Cas no 591-77-5 (pentane-1,4-diamine)

• Product Name: pentane-1,4-diamine
• CAS No: 591-77-5
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• MDL: MFCD07787507
• CID: 38599
• PubChem ID: 550880
• Update Time: 2025-04-18

pentane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Diaminopentane
• pentane-1,4-diamine
• 1,4-Diaminopentan
• 1,4-Pentanediamine
• 1-methyl-1,4-butanediamine
• U481
• EN300-213729
• DTXSID40338738
• SCHEMBL726430
• AKOS013405489
• 591-77-5

• MDL： MFCD07787507
• Inchi： 1S/C5H14N2/c1-5(7)3-2-4-6/h5H,2-4,6-7H2,1H3
• InChI Key： UEICEJLUNGARHQ-UHFFFAOYSA-N
• SMILES： NC(C)CCCN

Computed Properties

• Exact Mass: 102.11600
• Monoisotopic Mass: 102.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 1.47310